2-((4-amino-5-(2-chlorophenyl)-4H-1,2,4-triazol-3-yl)thio)-N-(p-tolyl)acetamide

• IUPAC Name: 2-[[4-amino-5-(2-chlorophenyl)-1,2,4-triazol-3-yl]sulfanyl]-N-(4-methylphenyl)acetamide
• InChI: InChI=1S/C17H16ClN5OS/c1-11-6-8-12(9-7-11)20-15(24)10-25-17-22-21-16(23(17)19)13-4-2-3-5-14(13)18/h2-9H,10,19H2,1H3,(H,20,24)
• InChI Key: DHADZKVXIVVKDW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)CSC2=NN=C(N2N)C3=CC=CC=C3Cl
• Molecular Formula: C17H16ClN5OS
• Molecular Weight: 373.9 g/mol

Description

The compound “2-((4-amino-5-(2-chlorophenyl)-4H-1,2,4-triazol-3-yl)thio)-N-(p-tolyl)acetamide” is a derivative of 1,2,4-triazole, which is a class of heterocyclic compounds. The 1,2,4-triazole core is a part of some clinically applied anticancer drugs such as dasatinib and alpelisib.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by its functional groups. For example, the amine group might participate in acid-base reactions, and the thioether group might be involved in oxidation-reduction reactions.

Scientific Research Applications

Synthesis and Structural Characterization

Research has been conducted on the synthesis and crystal structure of compounds related to "2-((4-amino-5-(2-chlorophenyl)-4H-1,2,4-triazol-3-yl)thio)-N-(p-tolyl)acetamide". For example, Xue et al. (2008) synthesized a novel compound by reacting 5-(p-tolyl)-4-amino-1,2,4-triazole-3-thione with 2-(2,4-dichlorophenoxy)acetyl chloride, which was then characterized by elemental analysis, IR, 1H NMR spectra, and single-crystal X-ray diffraction. This work provides insights into the synthesis routes and structural features of similar triazole derivatives (Xue, Si-jia, Xiang, Chang-sheng, et al., 2008).

Biological Activities

Several studies have explored the potential biological activities of triazole derivatives. For instance, compounds synthesized from similar chemical structures have been evaluated for their antioxidant, antitumor, cholinesterase inhibition, CNS depressant activity, and antimicrobial properties. Notably:

• Riaz et al. (2020) synthesized new N-aryl derivatives of a related chemical structure and evaluated them for their inhibitory potential against acetylcholinesterase (AChE) and butyrylcholinesterase (BChE), showing moderate to good activities against these enzymes. This research highlights the potential therapeutic applications of these compounds in treating diseases associated with cholinesterase activity (Riaz, N., Iftikhar, M., et al., 2020).

• Another study by Mabkhot et al. (2016) synthesized tetrasubstituted 2-acetylthiophene derivatives and evaluated them for their antimicrobial activity, demonstrating the importance of such compounds in developing new antibiotics (Mabkhot, Y., et al., 2016).

Future Directions

The future research on this compound could focus on elucidating its biological activity, particularly its potential anticancer effects. Further studies could also aim to optimize its structure to enhance its activity and reduce any potential side effects.